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Compound of Interest

Compound Name: Ethanol, 2,2'-(octylimino)bis-

Cat. No.: B098783

An In-Depth Technical Guide to Ethanol, 2,2'-
(octylimino)bis-

For Researchers, Scientists, and Drug Development Professionals
Introduction

Ethanol, 2,2'-(octylimino)bis-, also known as N-octyldiethanolamine, is a tertiary amine with a
distinct molecular structure that imparts amphiphilic properties. This technical guide provides a
comprehensive overview of its material safety data, physicochemical properties, and key
applications, with a focus on its roles as a corrosion inhibitor and surfactant. The information
presented is intended for researchers, scientists, and professionals in drug development who
may encounter or consider this compound in their work.

Chemical and Physical Properties

Ethanol, 2,2'-(octylimino)bis- is a clear, light brown liquid at room temperature.[1] Its key
physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C12H27NO2 [1112][3]
Molecular Weight 217.35 g/mol [2]

CAS Number 15520-05-5 [3]
Appearance Clear, light brown liquid [1]

Boiling Point 170-180 °C @ 4 Torr [1]

Flash Point 150.5 °C [1]

Density 0.949 g/cm? [1]

Vapor Pressure

4.9E-06 mmHg at 25°C

[1]

Refractive Index 1.474 [1]
Water Solubility 1.4 g/L at 20°C
LogP (Octanol-Water Partition

2.3 [1]

Coefficient)

Material Safety and Toxicological Data

Understanding the safety profile of a chemical is paramount for its handling and application.
The following tables summarize the key toxicological data and hazard classifications for
Ethanol, 2,2'-(octylimino)bis-.

Toxicological Summary
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Endpoint Result Species Method Reference
Acute Oral LD50: >2000 Rat Similar to OECD
a

Toxicity mg/kg bw TG 401
Acute Dermal LD50: >2000

o Rat OECD TG 402
Toxicity mg/kg bw
Skin
Irritation/Corrosio  Slightly irritating Rabbit OECD TG 404
n
Serious Eye Causes serious - N

Not specified Not specified

Damage/lrritation  eye damage

Respiratory or
Skin Not a sensitizer Not specified Not specified

Sensitization

Germ Cell
Mutagenicity

No data available

Carcinogenicity No data available

Reproductive )
o No data available
Toxicity

GHS Hazard Classification

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H318: Causes serious eye
o Category 1

irritation damage

Applications and Experimental Protocols

The unique chemical structure of Ethanol, 2,2'-(octylimino)bis-, with its hydrophobic octyl
chain and hydrophilic diethanolamine head, makes it a versatile molecule with several
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industrial and research applications.

Corrosion Inhibition

Ethanol, 2,2'-(octylimino)bis- is recognized for its utility as a corrosion inhibitor, particularly in
metalworking fluids where it also acts as a pH buffering additive.[4] The mechanism of
inhibition involves the adsorption of the molecule onto the metal surface, forming a protective
barrier against corrosive agents.
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Caption: Mechanism of corrosion inhibition by Ethanol, 2,2'-(octylimino)bis-.

While specific experimental data for Ethanol, 2,2'-(octylimino)bis- is not readily available, the
following is a general protocol for evaluating the efficiency of a corrosion inhibitor using the
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weight loss method.

o Coupon Preparation: Mild steel coupons are mechanically polished with various grades of
emery paper, rinsed with distilled water, degreased with a solvent like acetone, and dried.

« Initial Weighing: The initial weight of each coupon is accurately recorded using an analytical
balance.

« Inhibitor Solution Preparation: A corrosive medium (e.g., 1M HCI) is prepared, and various
concentrations of Ethanol, 2,2'-(octylimino)bis- are added to create the test solutions. A
blank solution without the inhibitor is also prepared.

e Immersion: The prepared coupons are immersed in the respective test solutions for a
specified period (e.g., 24 hours) at a constant temperature.

e Coupon Cleaning: After immersion, the coupons are removed, cleaned to remove corrosion
products (e.g., using a specific acid inhibitor solution), rinsed with distilled water and
acetone, and then dried.

o Final Weighing: The final weight of each coupon is recorded.

 Calculation of Inhibition Efficiency (IE%): IE% = [(Wo - Wi) / Wo] x 100 Where Wo is the
weight loss of the coupon in the blank solution and Wi is the weight loss of the coupon in the
inhibitor solution.

Surfactant Properties

The amphiphilic nature of Ethanol, 2,2'-(octylimino)bis- allows it to act as a surfactant,
reducing surface tension at interfaces. This property is utilized in various formulations, including
personal care products.[4]

The Ciritical Micelle Concentration (CMC) is a key characteristic of a surfactant, representing
the concentration at which micelles begin to form. A common method to determine CMC is by
measuring the surface tension of solutions with varying surfactant concentrations.
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Caption: Workflow for determining the Critical Micelle Concentration (CMC).

Potential Biological Activity
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While direct studies on the biological activity of Ethanol, 2,2'-(octylimino)bis- are limited in
publicly available literature, research on structurally similar N-alkyldiethanolamines suggests
potential antimicrobial properties. For instance, some of these compounds have been shown to
have activity against various microorganisms.[4] This suggests a potential area for further
investigation, particularly for applications in drug development or as biocides.

Synthesis

A general method for the synthesis of N-alkyldiethanolamines involves the N-alkylation of
diethanolamine.
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Caption: General synthesis pathway for N-octyldiethanolamine.

Conclusion
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Ethanol, 2,2'-(octylimino)bis- is a versatile chemical with established applications as a
corrosion inhibitor and surfactant. Its safety profile indicates it is harmful if swallowed and
causes serious eye damage and skin irritation, necessitating appropriate handling procedures.
While its potential in the realm of biological applications, particularly for drug development, is
suggested by the activity of related compounds, further research is required to fully elucidate its
properties and potential uses in this field. The experimental protocols and data presented in
this guide provide a foundational understanding for researchers and professionals working with
this compound. It is important to note that for specific applications, further empirical studies are
essential to determine optimal conditions and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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